Cas no 112556-08-8 (4-(2-methyl-4-nitrophenoxy)phenol)

• Product Name: 4-(2-methyl-4-nitrophenoxy)phenol
• CAS No: 112556-08-8
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• CID: 2609068
• PubChem ID: 19860716
• Update Time: 2025-04-21

4-(2-methyl-4-nitrophenoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-4-nitrophenoxy)phenol
• A1-03907
• 4-(2-methyl-4-nitro-phenoxy)-phenol
• SCHEMBL4235361
• 4-(2-Methyl-4-nitrophenoxy)-phenol
• 112556-08-8
• DTXSID10600676
• Phenol, 4-(2-methyl-4-nitrophenoxy)-

• Inchi： 1S/C13H11NO4/c1-9-8-10(14(16)17)2-7-13(9)18-12-5-3-11(15)4-6-12/h2-8,15H,1H3
• InChI Key： WRPIGPKWGOPDAR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)C1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.06880783Da
• Monoisotopic Mass: 245.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.3Ų